N-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-3-pyridinyl)-2-thiophenecarboxamide

• IUPAC Name: N-[2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyridin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H17ClF3N5OS/c21-14-11-13(20(22,23)24)12-26-17(14)28-6-8-29(9-7-28)18-15(3-1-5-25-18)27-19(30)16-4-2-10-31-16/h1-5,10-12H,6-9H2,(H,27,30)
• InChI Key: OLNIREFBZLTQIT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=CC=N2)NC(=O)C3=CC=CS3)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C20H17ClF3N5OS
• Molecular Weight: 467.9 g/mol

Description

N-(2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-3-pyridinyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C20H17ClF3N5OS and its molecular weight is 467.9. The purity is usually 95%.
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Scientific Research Applications

Agrochemical Applications

Trifluoromethylpyridines (TFMPs) and their derivatives play a crucial role in the agrochemical industry. Specifically, they are used for crop protection against pests. Notably, fluazifop-butyl, the first TFMP derivative introduced to the market, has paved the way for more than 20 new TFMP-containing agrochemicals with ISO common names. .

Pharmaceutical Applications

Several TFMP derivatives find applications in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have received market approval, and additional candidates are currently undergoing clinical trials. The fluorine atom’s distinctive properties, coupled with the pyridine moiety, contribute to the biological activities of these compounds. .

Veterinary Applications

In addition to human medicine, TFMP derivatives are utilized in veterinary products. Two veterinary products containing the TFMP moiety have been granted market approval. .

Vapor-Phase Reactions

TFMP derivatives are also relevant in vapor-phase reactions. .

Synthesis and Intermediates

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Other Potential Applications

While the above fields represent the primary applications, it is worth noting that ongoing research may uncover additional uses for TFMP derivatives. .

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